Cas no 1805279-96-2 (Methyl 3-(difluoromethyl)-4-methylpyridine-5-carboxylate)

Methyl 3-(difluoromethyl)-4-methylpyridine-5-carboxylate is a fluorinated pyridine derivative with applications in pharmaceutical and agrochemical synthesis. The difluoromethyl group enhances metabolic stability and bioavailability, making it valuable in the design of bioactive compounds. The ester functionality at the 5-position provides versatility for further derivatization, such as hydrolysis or transesterification. Its pyridine core contributes to electron-deficient character, useful in coordination chemistry or as a building block for heterocyclic systems. The compound's structural features, including the methyl substituent at the 4-position, offer steric and electronic modulation for tailored reactivity. It is typically handled under standard laboratory conditions, with stability under inert atmospheres.

Methyl 3-(difluoromethyl)-4-methylpyridine-5-carboxylate structure

1805279-96-2 structure

Product Name:Methyl 3-(difluoromethyl)-4-methylpyridine-5-carboxylate

CAS No:1805279-96-2

MF:C₉H₉F₂NO₂

MW:201.1700694561

CID:4811791

Update Time:2025-05-28

Methyl 3-(difluoromethyl)-4-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-(difluoromethyl)-4-methylpyridine-5-carboxylate
- Inchi： 1S/C9H9F2NO2/c1-5-6(8(10)11)3-12-4-7(5)9(13)14-2/h3-4,8H,1-2H3
- InChI Key： LRZSHHGBGOGDFM-UHFFFAOYSA-N
- SMILES： FC(C1C=NC=C(C(=O)OC)C=1C)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 211
XLogP3: 1.7
Topological Polar Surface Area: 39.2

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029074724-250mg	Methyl 3-(difluoromethyl)-4-methylpyridine-5-carboxylate	1805279-96-2	97%	250mg	$489.60	2022-04-01
Alichem	A029074724-500mg	Methyl 3-(difluoromethyl)-4-methylpyridine-5-carboxylate	1805279-96-2	97%	500mg	$839.45	2022-04-01
Alichem	A029074724-1g	Methyl 3-(difluoromethyl)-4-methylpyridine-5-carboxylate	1805279-96-2	97%	1g	$1,504.90	2022-04-01